2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide

• IUPAC Name: 2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide
• InChI: InChI=1S/C15H20N2O4/c1-3-8-16-15(20)11(2)17-14(19)10-21-13-6-4-12(9-18)5-7-13/h4-7,9,11H,3,8,10H2,1-2H3,(H,16,20)(H,17,19)
• InChI Key: OOALBDSVTXINRV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(C)NC(=O)COC1=CC=C(C=C1)C=O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol
• CAS No.: 1096356-68-1

Description

The compound “2-[[2-(4-formylphenoxy)acetyl]amino]-N-propylpropanamide” is an amide derivative, which suggests it could have applications in various fields such as medicinal chemistry or materials science. The presence of the formylphenoxy group indicates that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of a compound like this would likely involve a combination of several functional groups, including an amide group, a formyl group, and a phenoxy group. These groups could potentially confer interesting chemical properties to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the amide group could potentially undergo hydrolysis, while the formyl group could participate in various condensation reactions.

Physical and Chemical Properties Analysis

Based on its structure, this compound would likely be a solid at room temperature. Its solubility would depend on the polarity of the solvent, with it likely being soluble in polar solvents like water and ethanol.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential applications in various fields, such as medicinal chemistry, materials science, or chemical synthesis. This could involve studying its reactivity, stability, and interactions with various biological targets.